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Compound of Interest

Compound Name: [Bis(trifluoroacetoxy)iodo]benzene

Cat. No.: B057053

\

Bis(trifluoroacetoxy)iodo]lbenzene: A
Comprehensive Technical Guide

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

[Bis(trifluoroacetoxy)iodo]benzene, commonly abbreviated as PIFA (Phenyliodine
bis(trifluoroacetate)), is a hypervalent iodine(lll) reagent that has emerged as a versatile and
powerful tool in modern organic synthesis.[1][2][3] Its heightened reactivity compared to its
analogue, (diacetoxyiodo)benzene (PIDA), is attributed to the strong electron-withdrawing
nature of the trifluoroacetoxy groups, enhancing its electrophilic character.[1][3][4] This guide
provides a detailed overview of the core physical and chemical properties, experimental
protocols, and key applications of PIFA, tailored for professionals in research and development.

Core Physical and Chemical Properties

PIFA is a white to off-white or pale yellow crystalline solid that is sensitive to moisture and light.
[L]5]6]718]1I9][10] It is valued for its ability to mediate a wide range of oxidative
transformations under mild conditions, often with high efficiency and selectivity.[1][2] Unlike
many traditional heavy metal oxidants, PIFA is noted for its lower toxicity and environmental
impact.[1]

Physical & Spectroscopic Data
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The fundamental physical and identifying properties of [Bis(trifluoroacetoxy)iodo]lbenzene

are summarized below.

Property Value Citations
[phenyl-(2,2,2-

IUPAC Name trifluoroacetyl)oxy-A3-iodanyl] [11][12]
2,2,2-trifluoroacetate
PIFA, Phenyliodine(lll)
bis(trifluoroacetate), BTI,

Synonyms [61[8][10][12]
lodobenzene
bis(trifluoroacetate)

CAS Number 2712-78-9 [BII61[71[13]

Molecular Formula C1oH5F6lOa [51[12]

Molecular Weight 430.04 g/mol [71[12][13]
White to off-white/pale yellow

Appearance _ [51[61[71[8]
crystalline powder

Melting Point 121-125 °C (decomposes) [61I71I81[13][14]
Soluble in dichloromethane,

- THF, acetonitrile; reacts with

Solubility [61[71[8]
water and alcohols. Insoluble
in water.

Stability Moisture and light sensitive. [81[9][10]

Spectral Data
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Type

Data Citations

1H NMR

o (ppm): 8.20 (d, J=7.8 Hz,
2H), 7.74 (t, J=7.4 Hz, 1H),
7.62 (t, J=7.8 Hz, 2H) (in
CDCI3)

[41014]

13C NMR

0 (ppm): 113.7 (g, J=286.6
Hz), 123.7, 132.8, 134.5, [4]
136.0, 162.0 (q, J=41.3 Hz)

19F NMR

o (ppm): -73.5 (s) [4]

Synthesis and Experimental Protocols

PIFA can be readily synthesized in the laboratory. The following sections detail a common

preparation method and a representative reaction protocol demonstrating its utility.

Synthesis of [Bis(trifluoroacetoxy)iodo]benzene

A standard laboratory procedure for synthesizing PIFA involves the oxidation of iodobenzene.

[15] The workflow for a common method using Oxone as the oxidant is depicted below.

Detailed Protocol:

‘Add Oxone (potassium peroxymonosulfate) Stir at RT Filter solid & PIFA Product
portion-wise for 48h concentrate filtrate (Off-white solid)

Click to download full resolution via product page

Diagram: Workflow for the synthesis of PIFA.

» Reagents: lodobenzene, Trifluoroacetic acid, Oxone (potassium peroxymonosulfate),

Chloroform.

e Procedure:

o In a round-bottom flask, dissolve iodobenzene in trifluoroacetic acid.
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o Cool the mixture in an ice bath to 0°C with vigorous stirring.[14]

o Slowly add Oxone (1.5 equivalents) in portions to the stirred solution. The reaction is
exothermic and cooling is necessary.[14]

o After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for 48 hours.[14]

o Upon completion, suspend the resulting solid in chloroform and separate it by filtration.[14]

o Concentrate the filtrate under reduced pressure to yield
[Bis(trifluoroacetoxy)iodo]benzene as an off-white solid.[14] The product can be further
purified by recrystallization from a mixture of trifluoroacetic acid and hexane or from
acetone/petroleum ether.[4][8][14]

Application in Hofmann Rearrangement

PIFA is a highly effective reagent for executing the Hofmann rearrangement, which converts a
primary amide into a primary amine with one fewer carbon atom.[1][15] This reaction proceeds
under mildly acidic conditions using PIFA, offering an alternative to the classical method
requiring strongly basic conditions.[15]

R-CONH:2
(Primary Amide)
PIFA
CsHsl(OCOCF3)2

R-NH2
(Primary Amine)

Nitrenium lon
Intermediate

1,2-Alkyl Shift
(Rearrangement)

Hydrolysis
(H20)

R-N=C=0
(Isocyanate)

Click to download full resolution via product page

Diagram: Simplified mechanism of the PIFA-mediated Hofmann rearrangement.

Detailed Protocol: Conversion of Cyclobutanecarboxamide to Cyclobutylamine:[14]

e Reagents: Cyclobutanecarboxamide, [Bis(trifluoroacetoxy)iodo]benzene (PIFA), aqueous
acetonitrile.

e Procedure:
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[e]

Dissolve the cyclobutanecarboxamide in a mixture of acetonitrile and water.

Add PIFA to the solution and stir the reaction mixture.

o

[¢]

The reaction is typically monitored by TLC for the disappearance of the starting amide.[4]

[¢]

Upon completion, the reaction is quenched and worked up to isolate the primary amine,
often as a salt (e.g., hydrochloride or trifluoroacetate) to aid in purification.[15]

Chemical Reactivity and Applications

PIFA's utility extends far beyond the Hofmann rearrangement. It is a key reagent for a multitude
of transformations in organic synthesis, including:

» Oxidative Cyclizations: It facilitates the synthesis of various nitrogen-containing heterocycles,
such as indoles and oxadiazoles, through intramolecular cyclization reactions.[1][14][16]

» Direct a-Hydroxylation of Ketones: PIFA enables the direct introduction of a hydroxyl group at
the alpha position of ketones under acidic conditions.[3][14]

o Deprotection Reactions: It is used for the chemoselective deprotection of functional groups
like dimethoxybenzyl ethers.[8][14]

» Oxidative Coupling and Dearomatization: The reagent is employed in various C-H
functionalization and dearomatization reactions.[1][14]

Safety and Handling

[Bis(trifluoroacetoxy)iodo]benzene is an irritant and should be handled with appropriate
personal protective equipment (PPE).

Hazard and Precautionary Data
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Category Information Citations

H315: Causes skin
irritation.H319: Causes serious

Hazard Statements S [71[9]1[15]
eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust.P280: Wear protective
gloves/eye
protection.P302+P352: IF ON
SKIN: Wash with plenty of
Precautionary Statements soap and [71191[15]
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Store in a cool, dry, well-
ventilated place
(recommended 0-8°C).[5][6]

Handling & Storage Keep container tightly closed
and protected from light and
moisture.[9][10] Store under an
inert atmosphere.[6][10]

o Strong oxidizing agents, strong
Incompatibilities ) [9]
acids, strong bases.[9]

It is imperative to consult the full Safety Data Sheet (SDS) before handling this reagent.[7][9]
[17] Proper engineering controls, such as a fume hood, should be used to minimize exposure.
[91[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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